(3S,4R)-4-(3-methylphenyl)-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-3-carboxylic acid

• IUPAC Name: (3S,4R)-4-(3-methylphenyl)-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-3-carboxylic acid
• InChI: InChI=1S/C17H23NO4/c1-11-6-5-7-12(8-11)13-9-18(10-14(13)15(19)20)16(21)22-17(2,3)4/h5-8,13-14H,9-10H2,1-4H3,(H,19,20)/t13-,14+/m0/s1
• InChI Key: ITBNRQXFHZCACB-UONOGXRCSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2CN(CC2C(=O)O)C(=O)OC(C)(C)C
• Isomeric SMILES: CC1=CC(=CC=C1)[C@@H]2CN(C[C@H]2C(=O)O)C(=O)OC(C)(C)C
• Molecular Formula: C17H23NO4
• Molecular Weight: 305.4 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the pyrrolidine ring, possibly through a cyclization reaction, followed by the introduction of the 3-methylphenyl group, the carboxylic acid group, and the ester group in subsequent steps. The exact synthetic route would depend on the starting materials and the specific conditions required for each reaction.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the pyrrolidine ring, which would impart some degree of rigidity to the molecule. The carboxylic acid and ester groups are polar, which could lead to intermolecular interactions such as hydrogen bonding. The 3-methylphenyl group is a non-polar aromatic group, which could participate in pi-pi stacking interactions.

Chemical Reactions Analysis

As a pyrrolidine derivative, this compound could potentially undergo a variety of chemical reactions. The carboxylic acid group could be involved in acid-base reactions, while the ester group could undergo hydrolysis or transesterification reactions. The 3-methylphenyl group could potentially undergo electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of polar groups (carboxylic acid and ester) could make it somewhat soluble in polar solvents like water, while the non-polar 3-methylphenyl group could make it soluble in non-polar solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were a drug, it might interact with biological targets such as enzymes or receptors to exert its effects. The specific interactions would depend on the molecular structure of the compound and the nature of the biological target.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and environmental impact. Proper handling and disposal procedures should be followed to minimize risk.

Future Directions

Future research on this compound could involve exploring its potential applications, studying its reactivity under various conditions, and investigating its interactions with biological systems.